Cas no 502685-85-0 (5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine)

• Product Name: 5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine
• CAS No: 502685-85-0
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 68329
• PubChem ID: 4262156
• Update Time: 2025-04-18

5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-(4-Methylbenzyl)-4H-1,2,4-triazol-3-amine
• 5-[(4-Methylphenyl)methyl]-4H-1,2,4-triazol-3-amine
• 5-[(4-methylphenyl)methyl]-1H-1,2,4-triazol-3-amine
• AC1N6M1R
• AG-F-68807
• CTK4J2351
• KB-195994
• AKOS005068308
• DTXSID60401357
• A7458
• FT-0727658
• AKOS010530107
• 502685-85-0
• 5-(4-Methylbenzyl)-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H12N4/c1-7-2-4-8(5-3-7)6-9-12-10(11)14-13-9/h2-5H,6H2,1H3,(H3,11,12,13,14)
• InChI Key： MAXTXOZCSOWIAN-UHFFFAOYSA-N
• SMILES： N1C(CC2C=CC(C)=CC=2)=NC(N)=N1

Computed Properties

• Exact Mass: 188.10636
• Monoisotopic Mass: 188.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 2
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.237
• Boiling Point: 440.5°C at 760 mmHg
• Flash Point: 250.4°C
• Refractive Index: 1.646
• PSA: 67.59